Cas no 1806936-98-0 (2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-5-methoxypyridine)

• Product Name: 2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-5-methoxypyridine
• CAS No: 1806936-98-0
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4871981
• Update Time: 2025-06-13

2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C8H9ClF2N2O/c1-14-6-2-4(9)5(3-12)13-7(6)8(10)11/h2,8H,3,12H2,1H3
• InChI Key： PTWHLLQEUXLNDU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(F)F)N=C1CN)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-5-methoxypyridine

Comprehensive Overview of 2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-5-methoxypyridine (CAS No. 1806936-98-0)

2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-5-methoxypyridine (CAS No. 1806936-98-0) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its aminomethyl, chloro, difluoromethyl, and methoxy substituents, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "pyridine derivatives in drug discovery", "fluorinated building blocks", and "chloro-substituted heterocycles", reflecting the growing demand for such compounds in modern applications.

The molecular structure of 2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-5-methoxypyridine (CAS No. 1806936-98-0) offers distinct advantages in the design of bioactive molecules. The presence of a difluoromethyl group enhances metabolic stability and lipophilicity, traits highly sought after in medicinal chemistry. Meanwhile, the aminomethyl moiety provides a handle for further functionalization, enabling the creation of targeted therapeutics. Recent trends in drug development emphasize the importance of fluorine-containing compounds, as evidenced by the surge in searches for "fluorine in pharmaceuticals" and "pyridine-based drug candidates". These keywords align with the compound's potential applications in addressing unmet medical needs.

In agrochemical research, 2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-5-methoxypyridine (CAS No. 1806936-98-0) serves as a key intermediate for developing novel crop protection agents. The chloro and difluoromethyl groups contribute to the compound's ability to interact with biological targets, such as enzymes or receptors in pests. With increasing global interest in sustainable agriculture, queries like "eco-friendly agrochemical intermediates" and "heterocyclic compounds in crop science" highlight the relevance of this compound. Its structural motifs are often explored in the context of pesticide resistance management and green chemistry, topics that dominate contemporary discussions in the field.

Synthetic accessibility and scalability are critical factors for 2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-5-methoxypyridine (CAS No. 1806936-98-0). Efficient routes to this compound often involve multi-step transformations, including halogenation, amination, and fluorination reactions. Researchers frequently inquire about "optimized synthesis of pyridine derivatives" and "large-scale production of fluorinated intermediates", underscoring the need for cost-effective and sustainable methodologies. Advances in catalysis and flow chemistry have further propelled interest in this area, as they offer solutions to challenges associated with traditional batch processes.

The physicochemical properties of 2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-5-methoxypyridine (CAS No. 1806936-98-0) also merit discussion. Its solubility, stability, and reactivity profile make it suitable for diverse formulations. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize this compound, as indicated by search terms like "pyridine derivative characterization" and "analytical methods for fluorinated compounds". These properties are pivotal in ensuring quality control during manufacturing and application stages.

Looking ahead, 2-(Aminomethyl)-3-chloro-6-(difluoromethyl)-5-methoxypyridine (CAS No. 1806936-98-0) is poised to play a pivotal role in emerging technologies. Its integration into high-throughput screening libraries and fragment-based drug design exemplifies its utility in cutting-edge research. Additionally, the compound's relevance to precision agriculture and smart formulations aligns with industry shifts toward data-driven and sustainable solutions. As scientific inquiries evolve, this pyridine derivative will likely remain a focal point for innovation across multiple disciplines.